Cas no 1314936-35-0 ((Piperidin-3-yloxy)acetic acid hydrochloride)

• Product Name: (Piperidin-3-yloxy)acetic acid hydrochloride
• CAS No: 1314936-35-0
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD16653297
• CID: 5044579
• PubChem ID: 55279062
• Update Time: 2025-06-13

(Piperidin-3-yloxy)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (piperidin-3-yloxy)acetic acid hydrochloride
• 2-piperidin-3-yloxyacetic acid;hydrochloride
• 2-(piperidin-3-yloxy)acetic acid hydrochloride
• (Piperidin-3-yloxy)acetic acid hydrochloride

• MDL： MFCD16653297
• Inchi： 1S/C7H13NO3.ClH/c9-7(10)5-11-6-2-1-3-8-4-6;/h6,8H,1-5H2,(H,9,10);1H
• InChI Key： RPZPEPXMJPZZCB-UHFFFAOYSA-N
• SMILES： Cl.O(CC(=O)O)C1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Topological Polar Surface Area: 58.6

Additional information on (Piperidin-3-yloxy)acetic acid hydrochloride

(Piperidin-3-yloxy)acetic acid hydrochloride and Its Significance in Modern Chemical Biology

The compound with the CAS number 1314936-35-0, specifically (Piperidin-3-yloxy)acetic acid hydrochloride, represents a fascinating molecule with a unique structural framework that has garnered significant attention in the realm of chemical biology and drug discovery. This compound, characterized by its piperidinyl and acetic acid moieties linked through an oxygen atom, exhibits a versatile chemical profile that makes it a valuable scaffold for the development of novel bioactive molecules.

In recent years, the pharmaceutical industry has seen a surge in the exploration of piperidine derivatives due to their favorable pharmacokinetic properties and broad spectrum of biological activities. The presence of the piperidinyl group in (Piperidin-3-yloxy)acetic acid hydrochloride contributes to its potential as a key intermediate in the synthesis of small-molecule drugs targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The hydrochloride salt form enhances the solubility and stability of the compound, making it more amenable for further biochemical and pharmacological investigations.

One of the most compelling aspects of (Piperidin-3-yloxy)acetic acid hydrochloride is its role as a building block in medicinal chemistry. The acetic acid moiety provides a carboxyl group that can be easily modified through various chemical reactions, such as esterification, amidation, or coupling with other pharmacophores. This flexibility allows researchers to fine-tune the physicochemical properties and biological activities of derived compounds, enabling the optimization of drug-like characteristics such as solubility, permeability, and metabolic stability.

Recent studies have highlighted the potential of piperidine-based compounds in modulating enzyme activity and receptor binding. For instance, derivatives of piperidine have been shown to interact with kinases and other enzymes involved in signal transduction pathways, making them promising candidates for therapeutic intervention. The oxygen-linked structure in (Piperidin-3-yloxy)acetic acid hydrochloride may facilitate specific interactions with biological targets, thereby enhancing its efficacy as a pharmacological agent.

The synthesis of (Piperidin-3-yloxy)acetic acid hydrochloride involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling techniques, have been employed to construct the complex framework of this compound efficiently. These synthetic strategies not only highlight the sophistication of modern organic chemistry but also underscore the importance of innovative approaches in drug development.

In addition to its synthetic significance, (Piperidin-3-yloxy)acetic acid hydrochloride has been explored in preclinical studies for its potential therapeutic applications. Researchers have investigated its effects on various disease models, demonstrating promising results in reducing inflammation and inhibiting tumor growth. The compound's ability to modulate biological pathways suggests that it could serve as a lead compound for further development into novel therapeutics.

The use of computational modeling and molecular dynamics simulations has further enhanced our understanding of how (Piperidin-3-yloxy)acetic acid hydrochloride interacts with biological targets. These computational approaches allow researchers to predict binding affinities, identify key interaction sites, and optimize molecular structures before conducting expensive experimental trials. This integration of computational chemistry with traditional wet-lab techniques has accelerated the drug discovery process significantly.

The versatility of (Piperidin-3-yloxy)acetic acid hydrochloride extends beyond its role as an intermediate in drug synthesis; it also finds applications in biochemical research as a probe molecule for studying enzyme mechanisms and receptor function. Its unique structural features make it an excellent candidate for use in high-throughput screening assays, where large libraries of compounds are tested against biological targets to identify potential hits for further development.

As our understanding of complex biological systems continues to evolve, compounds like (Piperidin-3-yloxy)acetic acid hydrochloride will play an increasingly critical role in unraveling disease mechanisms and developing targeted therapies. The ongoing research into this molecule underscores the dynamic nature of chemical biology and highlights the importance of interdisciplinary collaboration between chemists, biologists, and clinicians.

In conclusion, (Piperidin-3-yloxy)acetic acid hydrochloride, with its CAS number 1314936-35-0, represents a significant advancement in pharmaceutical chemistry. Its unique structural features, synthetic accessibility, and potential therapeutic applications make it a cornerstone molecule in modern drug discovery efforts. As research progresses, we can expect further insights into its biological activities and applications across various therapeutic domains.